Cas no 62468-12-6 (2-(1H-1,3-benzodiazol-5-yl)acetic acid hydrochloride)

2-(1H-1,3-Benzodiazol-5-yl)acetic acid hydrochloride is a heterocyclic carboxylic acid derivative with a benzimidazole core, offering utility as a versatile intermediate in organic synthesis and pharmaceutical research. Its hydrochloride salt form enhances solubility and stability, facilitating handling and storage. The benzimidazole moiety provides a rigid aromatic scaffold, making it valuable for constructing biologically active compounds, particularly in medicinal chemistry applications such as enzyme inhibition or receptor modulation. The acetic acid side chain allows for further functionalization, enabling conjugation or derivatization for targeted molecular design. This compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes.

2-(1H-1,3-benzodiazol-5-yl)acetic acid hydrochloride structure

62468-12-6 structure

Product Name:2-(1H-1,3-benzodiazol-5-yl)acetic acid hydrochloride

CAS No:62468-12-6

MF:C₉H₉ClN₂O₂

MW:212.632961034775

MDL:MFCD01762167

CID:1638886

PubChem ID:3046610

Update Time:2025-06-09

2-(1H-1,3-benzodiazol-5-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1H-benzimidazol-6-ylacetic acid hydrochloride
- 2-(3H-benzimidazol-5-yl)acetic acid,hydrochloride
- 2-(1H-1,3-benzodiazol-5-yl)acetic acid hydrochloride
- 2-(3H-benzimidazol-5-yl)acetic acid;hydrochloride
- Z3301400982
- CS-0265751
- 1H-Benzimidazole-6-acetic acid, hydrochloride (1:1)
- DTXSID00211497
- 2-(1H-1,3-benzodiazol-5-yl)aceticacidhydrochloride
- G23188
- 62468-12-6
- 1H-Benzimidazole-5-acetic acid, monohydrochloride
- EN300-267655
- MDL： MFCD01762167
- Inchi： 1S/C9H8N2O2.ClH/c12-9(13)4-6-1-2-7-8(3-6)11-5-10-7;/h1-3,5H,4H2,(H,10,11)(H,12,13);1H
- InChI Key： YKGBJBDUKMJDOH-UHFFFAOYSA-N
- SMILES： Cl.OC(CC1C=CC2=C(C=1)NC=N2)=O

Computed Properties

Exact Mass: 212.03537
Monoisotopic Mass: 212.035
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 208
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66Å²

Experimental Properties

Boiling Point: 518.4°C at 760 mmHg
Flash Point: 267.3°C
PSA: 65.98

2-(1H-1,3-benzodiazol-5-yl)acetic acid hydrochloride Pricemore >>

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Enamine	EN300-267655-0.05g	2-(1H-1,3-benzodiazol-5-yl)acetic acid hydrochloride	62468-12-6	95.0%	0.05g	$30.0	2025-03-21
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